butyl 4-({[(2-fluorobenzoyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: butyl 4-[(2-fluorobenzoyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C19H19FN2O3S/c1-2-3-12-25-18(24)13-8-10-14(11-9-13)21-19(26)22-17(23)15-6-4-5-7-16(15)20/h4-11H,2-3,12H2,1H3,(H2,21,22,23,26)
• InChI Key: IDISYISPDKDQOM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C19H19FN2O3S
• Molecular Weight: 374.4 g/mol

Description

Butyl 4-({[(2-fluorobenzoyl)amino]carbonothioyl}amino)benzoate is a chemical compound that belongs to the family of thioamides. It is used in scientific research for its potential applications in the field of medicine and biotechnology.

Scientific Research Applications

Butyl 4-({[(2-fluorobenzoyl)amino]carbonothioyl}amino)benzoate has potential applications in the field of medicine and biotechnology. It has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer treatment. Additionally, it has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of butyl 4-({[(2-fluorobenzoyl)amino]carbonothioyl}amino)benzoate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It is believed that the compound interferes with the normal functioning of these enzymes, leading to the inhibition of cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. Additionally, it has been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using butyl 4-({[(2-fluorobenzoyl)amino]carbonothioyl}amino)benzoate in lab experiments is its potential to inhibit cancer cell growth and inflammation. This makes it a valuable tool for studying the mechanisms involved in these processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving butyl 4-({[(2-fluorobenzoyl)amino]carbonothioyl}amino)benzoate. One direction is to further investigate its potential as a cancer treatment. This could involve studying its effects on different types of cancer cells and in vivo animal models. Another direction is to investigate its potential as a treatment for inflammatory diseases such as rheumatoid arthritis. Finally, further research is needed to fully understand the compound's mechanism of action, which could lead to the development of more effective treatments for cancer and other diseases.

Synthesis Methods

Butyl 4-({[(2-fluorobenzoyl)amino]carbonothioyl}amino)benzoate can be synthesized through a multistep process involving the reaction of various chemical compounds. The synthesis involves the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. This compound is then reacted with butyl 4-aminobenzoate to form butyl 4-({[(2-fluorobenzoyl)amino]carbonyl}amino)benzoate. Finally, this compound is reacted with ammonium thiocyanate to form this compound.